Cas no 411210-96-3 (4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE)
411210-96-3 structure
Product Name:4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE
CAS No:411210-96-3
MF:C7H6N2O3S
MW:198.199140071869
CID:3314784
PubChem ID:456809
Update Time:2025-04-21
4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE
- AKOS034467220
- 973-594-0
- HMS1788K17
- 411210-96-3
- BDBM35997
- SPR_1
- SCHEMBL2208015
- 4H-1,2,3-Benzothiadiazin-4-(3H)one, 1,1-dioxide
- 1,1-Dioxo-2,3-dihydro-1H-1lambda6-benzo[e][1,2,3]thiadiazin-4-one
- 1,4-dioxo-1,2,3,4-tetrahydro-1$l^{4},2,3-benzothiadiazin-1-ium-1-olate
- EN300-17457
- 3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione
- QBHOTDZUWLHTGL-UHFFFAOYSA-N
- Z56942066
- 1,1-dioxo-2,3-dihydro-1$l^{6},2,3-benzothiadiazin-4-one
-
- Inchi: 1S/C7H6N2O3S/c10-7-5-3-1-2-4-6(5)13(11,12)9-8-7/h1-4,9H,(H,8,10)
- InChI Key: QBHOTDZUWLHTGL-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)C2=CC=CC=C2C(=O)NN1
Computed Properties
- Exact Mass: 198.00991323Da
- Monoisotopic Mass: 198.00991323Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 83.7Ų
4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027VAU-50mg |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 95% | 50mg |
$248.00 | 2025-02-15 | |
| Aaron | AR027VAU-100mg |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 95% | 100mg |
$357.00 | 2025-02-15 | |
| Aaron | AR027VAU-250mg |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 95% | 250mg |
$503.00 | 2025-02-15 | |
| Aaron | AR027VAU-500mg |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 95% | 500mg |
$776.00 | 2025-02-15 | |
| Aaron | AR027VAU-1g |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 95% | 1g |
$987.00 | 2025-02-15 | |
| Aaron | AR027VAU-2.5g |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 95% | 2.5g |
$1909.00 | 2025-02-15 | |
| Aaron | AR027VAU-5g |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 96% | 5g |
$2814.00 | 2023-12-15 | |
| Aaron | AR027VAU-10g |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 96% | 10g |
$4160.00 | 2023-12-15 | |
| 1PlusChem | 1P027V2I-50mg |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 96% | 50mg |
$255.00 | 2024-05-02 | |
| 1PlusChem | 1P027V2I-100mg |
3,4-dihydro-2H-1lambda6,2,3-benzothiadiazine-1,1,4-trione |
411210-96-3 | 96% | 100mg |
$350.00 | 2024-05-02 |
4H-1,2,3-BENZOTHIADIAZIN-4-ONE, 2,3-DIHYDRO-, 1,1-DIOXIDE Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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